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Incidence of Retinal Events with Derazantinib

The following table summarizes the quantitative data on retinal events from key derazantinib clinical trials:

Trial Identifier Study Population
Retinal Event
Incidence (All
Grades)

Reported as Citation

FIDES-01
(NCT03230318)

Intrahepatic

Cholangiocarcinoma
(iCCA)

1.4% Retinal events [1] [2]

[3]

FIDES-02
(NCT04045613)

Metastatic Urothelial
Cancer (mUC)

16.0% Treatment-
related retinal

events

[4]

Phase 1/2
(NCT01752920)

iCCA (FGFR2 fusion-

positive)

41.4% Eye toxicity

(broad term)

[5]

The variation in reported incidence highlights the importance of context. The higher "eye toxicity" rate of

41.4% from the earlier trial is a broad term that can include non-retinal conditions like dry eye, which was a

frequently reported event (24%) in later studies [1] [3]. The more specific term "retinal events" refers to

rarer, more serious potential toxicities affecting the retina.
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Monitoring & Management Protocol for Retinal Events

Proactive monitoring and prompt intervention are critical for managing FGFR inhibitor-associated ocular

toxicity. The following workflow outlines a recommended protocol for clinical trials, based on general

management principles for FGFR inhibitors [6].
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Baseline Comprehensive Ophthalmic Examination

Objective: To establish a pre-treatment status and identify any pre-existing retinal pathology.
Protocol: This should be performed by an ophthalmologist prior to the first dose. The

examination must include:
Visual Acuity Test: Assessment of clarity of vision.

Dilated Fundus Examination: A critical step to visually inspect the retina and optic nerve
for abnormalities.

Optical Coherence Tomography (OCT): A non-invasive imaging test that provides
cross-sectional images of the retina, capable of detecting subtle fluid accumulation

(serous retinal detachment) or structural changes that may not be visible otherwise [6].

Patient Education and Routine Symptom Monitoring

Objective: To empower patients to recognize and report symptoms early, enabling prompt

intervention.
Protocol: Educate patients on the potential visual symptoms of retinal toxicity and instruct them

to report any changes immediately. Key symptoms to report include:
Blurred Vision
Photopsia (perceiving flashes of light)
Floaters
Visual Field Defects (dark spots or shadows in vision) [6].

Clinical trials should include structured questioning about these symptoms at each cycle.

Management Based on Severity Grading

Objective: To mitigate ocular damage while preserving treatment continuity if safe and
appropriate.

Protocol: The management strategy is dictated by the severity of the event, as graded by the
ophthalmologist using criteria like CTCAE (Common Terminology Criteria for Adverse Events).

Grade 1 (Asymptomatic; clinical or diagnostic observations only): Continue
derazantinib treatment with close monitoring.

Grade 2 (Symptomatic; limiting instrumental activities of daily living): Consider
temporary treatment interruption until symptoms resolve to Grade ≤1. Dose reduction

may be required upon re-initiation.
Grade 3-4 (More severe symptoms; limiting self-care or leading to vision loss):
Permanently discontinue derazantinib, as recommended for FGFR inhibitors in
general [6]. Specialist ophthalmologic care is mandatory.
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Low Incidence in iCCA: Retinal events requiring discontinuation appear to be rare in the

cholangiocarcinoma population, which is the primary focus of derazantinib's development [1].
Class Effect: Retinal toxicity is a known class effect of FGFR inhibition, necessitating that vigilance is

maintained even with agents like derazantinib that show a potentially lower incidence [3] [6].
Proactive Management is Key: The cornerstone of management is a proactive strategy that

includes baseline screening, ongoing patient education, and a pre-defined plan for dose
modification or discontinuation based on severity [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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